2,2-Dimethyl-3-(1-methyl-1H-pyrazol-4-yl)propanal

• Molecular Formula: C9H14N2O
• Molecular Weight: 166.22 g/mol
• SMILES: CC(C)(CC1=CN(N=C1)C)C=O
• InChI: InChI=1S/C9H14N2O/c1-9(2,7-12)4-8-5-10-11(3)6-8/h5-7H,4H2,1-3H3
• InChIKey: BYMJATBVKWJSPI-UHFFFAOYSA-N

2,2-Dimethyl-3-(1-methyl-1H-pyrazol-4-yl)propanal – Aldehyde Building Block Procurement Overview

2,2-Dimethyl-3-(1-methyl-1H-pyrazol-4-yl)propanal (CAS 1934425-49-6, C₉H₁₄N₂O, MW 166.22 g/mol) is a pyrazole-4-propanal derivative characterized by a geminal dimethyl substitution at the C2 position and N1-methylation on the pyrazole ring . It is commercially available as a research intermediate with a minimum purity specification of 95% . The compound belongs to the class of nitrogen-containing heterocyclic aldehydes, which serve as versatile synthons for constructing pyrazole-containing pharmacophores, agrochemicals, and functional materials .

A

Gem-dimethyl aldehyde synthon – enables Thorpe-Ingold conformational control in cyclization and macrocycle synthesis.

B

Free aldehyde handle – supports ≥5 direct derivatization pathways: reductive amination, olefination, Grignard addition, oxidation, condensation.

C

N1-Methylpyrazole core – eliminates NH hydrogen-bond donor; enables fragment-based library design with predicted CNS-appropriate lipophilicity.

Why 2,2-Dimethyl-3-(1-methyl-1H-pyrazol-4-yl)propanal Cannot Be Replaced by Common Pyrazole Aldehydes

The combination of three key structural features—a pyrazole-4-yl attachment point, N1-methylation, and a gem-dimethyl group at the aldehyde-adjacent carbon—is unique among commercially available pyrazole aldehyde building blocks. Substituting this compound with 3-(1-methyl-1H-pyrazol-4-yl)propanal (lacking the gem-dimethyl) eliminates the Thorpe-Ingold effect that accelerates cyclization and macrocyclization reactions [1]. Using regioisomeric 3-yl pyrazole aldehydes would alter the exit vector geometry, which is a critical design parameter in fragment-based drug discovery [2]. The gem-dimethyl group also provides metabolic shielding at the α-position, a well-established strategy for improving oxidative stability in lead optimization campaigns [1].

Lacks gem-dimethyl group

Analogs such as 3-(1-methyl-1H-pyrazol-4-yl)propanal do not provide the Thorpe-Ingold acceleration critical for macrocyclization yield; substitution may shift reaction efficiency.

Different pyrazole substitution pattern

3-yl or 5-yl regioisomers project the aldehyde-bearing chain at a different exit vector; using them may compromise binding-pocket fit in fragment growing.

NH-pyrazole analog (no N-methyl)

The NH form introduces an additional hydrogen-bond donor and potential N-glucuronidation, altering permeability and metabolic profiles relevant to CNS design.

• [1] Jung, M. E. & Piizzi, G. gem-Disubstituent Effect: Theoretical Basis and Synthetic Applications. Chemical Reviews, 105(5), 1735–1766 (2005). View Source
• [2] Pennington, L. D. & Moustakas, D. T. The Necessary Nitrogen Atom: A Versatile High-Impact Design Element for Multiparameter Optimization. Journal of Medicinal Chemistry, 60(9), 3552–3579 (2017). View Source

Quantitative Evidence Guide: 2,2-Dimethyl-3-(1-methyl-1H-pyrazol-4-yl)propanal vs. Structural Analogs

Gem-Dimethyl Substitution as a Conformational Control Element vs. Unsubstituted Propanal

The 2,2-dimethyl substitution introduces a Thorpe-Ingold conformational bias that is absent in the direct comparator 3-(1-methyl-1H-pyrazol-4-yl)propanal (CAS 192661-39-5). Literature studies on analogous gem-dimethyl systems demonstrate that this structural feature can increase intramolecular cyclization rates by up to 2- to 100-fold compared to the unsubstituted parent compound [1]. Quantitative comparative data for this specific compound pair are not available in the public domain; the stated differentiation is based on class-level inference from established physical organic chemistry principles [1].

Thorpe-Ingold rate acceleration

Class-level inference

Predicted 2–100× rate enhancement over non-gem-dimethyl analog

Supports cyclization efficiency review

Specific compound-pair data unavailable

Evidence Dimension	Conformational restriction / Cyclization rate acceleration via Thorpe-Ingold effect
Target Compound Data	Gem-dimethyl present; rate enhancement predicted (2- to 100-fold across gem-dimethyl analog classes) [1]
Comparator Or Baseline	3-(1-Methyl-1H-pyrazol-4-yl)propanal (CAS 192661-39-5): no gem-dimethyl; baseline cyclization kinetics
Quantified Difference	Predicted rate enhancement of 2–100× for intramolecular reactions based on gem-dialkyl effect literature [1] (specific experimental data for this compound pair are unavailable)
Conditions	Intramolecular cyclization and macrocyclization reactions (class-level inference)

Why This Matters

For R&D programs requiring efficient synthesis of sterically constrained pyrazole derivatives—such as conformationally restricted GPCR ligands or macrocyclic inhibitors—the gem-dimethyl unit in this compound provides a built-in kinetic advantage that the non-gem-dimethyl analog cannot offer, affecting reaction scalability and yield optimization.

• [1] Jung, M. E. & Piizzi, G. gem-Disubstituent Effect: Theoretical Basis and Synthetic Applications. Chemical Reviews, 105(5), 1735–1766 (2005). View Source

Aldehyde Functionality for Diversifiable Chemistry vs. Inert Analog Endpoints

The free aldehyde group enables direct access to at least five distinct chemotypes through well-established transformations: reductive amination to secondary/tertiary amines, Horner-Wadsworth-Emmons olefination to α,β-unsaturated esters, Grignard addition to secondary alcohols, oxidation to carboxylic acids, and condensation to hydrazones/oximes [1]. This contrasts with pre-reduced analogs such as 2,2-dimethyl-3-(1-methyl-1H-pyrazol-4-yl)propan-1-ol (CAS 1481546-12-6), which require an additional oxidation step to access aldehyde-derived chemotypes [2]. The aldehyde form also provides a lower molecular weight (166.22 vs. 168.24 g/mol for the alcohol) with higher atom economy for certain convergent syntheses .

Aldehyde derivatization scope

Supporting evidence

≥5 direct pathways vs. ~2 for the corresponding alcohol

Maximizes SAR exploration from a single intermediate

Source: established aldehyde reactivity

Evidence Dimension	Number of accessible chemotypes from a single building block
Target Compound Data	≥5 direct derivatization pathways (aldehyde chemistry) [1]
Comparator Or Baseline	2,2-Dimethyl-3-(1-methyl-1H-pyrazol-4-yl)propan-1-ol (CAS 1481546-12-6): requires pre-oxidation to access aldehyde reactivity; MW 168.24 [2]
Quantified Difference	≥5 vs. ~2 direct derivatization pathways; MW advantage of 2.02 g/mol for the aldehyde
Conditions	Synthetic derivatization scope analysis (supporting evidence from established aldehyde reactivity)

Why This Matters

Procurement of the aldehyde rather than the alcohol maximizes the number of parallel SAR explorations achievable from a single intermediate, reducing the total number of distinct building blocks that must be sourced, stored, and validated in a discovery inventory.

• [1] Larock, R. C. Comprehensive Organic Transformations: A Guide to Functional Group Preparations, 3rd Edition. Wiley (2018). Aldehyde reactivity scope. View Source
• [2] Kuujia. 2,2-Dimethyl-3-(1-methyl-1H-pyrazol-4-yl)propan-1-ol. CAS 1481546-12-6. Molecular Weight: 168.236. View Source

N1-Methylpyrazole Capping for Reduced Hydrogen-Bond Donor Count vs. NH-Pyrazole Analogs

The N1-methyl group on the pyrazole ring eliminates a hydrogen-bond donor (HBD) present in NH-pyrazole analogs. This structural modification is associated with improved membrane permeability in compound series, as HBD count is a key parameter in Lipinski's Rule of Five and related drug-likeness filters [1]. The comparator 2,2-dimethyl-3-(1H-pyrazol-4-yl)propanal would possess one additional HBD (HBD count: 1 for the NH tautomer vs. 0 for the N-Me target compound). Furthermore, N-glucuronidation, a known metabolic liability of NH-pyrazoles, is blocked by N-methylation [2].

H-bond donor count reduction

Class-level inference

HBD = 0 vs. 1 for NH-pyrazole analog

May improve permeability profile

N-glucuronidation liability blocked by N-methyl

Evidence Dimension	Hydrogen-bond donor count; susceptibility to N-glucuronidation
Target Compound Data	HBD = 0; N-glucuronidation blocked by N-methylation [1][2]
Comparator Or Baseline	2,2-Dimethyl-3-(1H-pyrazol-4-yl)propanal: HBD = 1; potential for N-glucuronidation
Quantified Difference	HBD reduction of 1 unit; N-glucuronidation liability eliminated (class-level inference)
Conditions	In silico property analysis; literature precedent for pyrazole N-glucuronidation susceptibility

Why This Matters

When the target compound is incorporated into a lead series, the absence of an NH HBD may translate into superior permeability and reduced metabolic clearance relative to NH-pyrazole-derived analogs—critical factors for oral bioavailability that differentiate this building block at the procurement stage.

• [1] Lipinski, C. A. et al. Experimental and Computational Approaches to Estimate Solubility and Permeability in Drug Discovery and Development Settings. Advanced Drug Delivery Reviews, 46(1-3), 3–26 (2001). View Source
• [2] Kaivosaari, S., Finel, M. & Koskinen, M. N-Glucuronidation of Drugs and Other Xenobiotics by Human and Animal UDP-Glucuronosyltransferases. Xenobiotica, 41(8), 652–669 (2011). View Source

Pyrazole 4-yl Attachment Vector for Fragment-Based Design vs. 3-yl and 5-yl Regioisomers

The 4-substitution pattern on the pyrazole ring projects the aldehyde-bearing side chain at a distinct angle compared to the 3-yl analog 2,2-dimethyl-3-(1-methyl-1H-pyrazol-3-yl)propanal (CAS 1934553-09-9) . In fragment-based drug discovery, the exit vector geometry from a heterocyclic core is a key determinant of binding site complementarity [1]. The 4-yl attachment provides a different spatial trajectory than the 3-yl or 5-yl regioisomers, which diversifies the accessible chemical space from this scaffold. Direct quantitative comparison of exit vector angles for these specific compounds is not publicly available; the differentiation is based on geometric principles of pyrazole substitution.

Pyrazole exit vector geometry

Class-level inference

4-yl provides distinct trajectory vs. 3-yl regioisomer

Avoids target-engagement loss in FBDD

Specific angular data not publicly available

Evidence Dimension	Exit vector geometry (projection angle from pyrazole ring)
Target Compound Data	4-yl substitution: distinct trajectory angle (~120° relative to N1–N2 axis) [1]
Comparator Or Baseline	2,2-Dimethyl-3-(1-methyl-1H-pyrazol-3-yl)propanal (CAS 1934553-09-9): 3-yl substitution yields a different projection geometry
Quantified Difference	Qualitatively distinct spatial projection (specific angular measurements not available for this pair)
Conditions	Geometric analysis of pyrazole substitution patterns

Why This Matters

In fragment-growing campaigns, the incorrect regioisomer can result in a complete loss of target engagement if the exit vector cannot be accommodated by the binding pocket. Procuring the correct 4-yl isomer avoids wasted synthesis and screening cycles that would arise from using a 3-yl or 5-yl regioisomer as an approximate substitute.

• [1] Erlanson, D. A., Fesik, S. W., Hubbard, R. E., Jahnke, W. & Jhoti, H. Twenty Years On: The Impact of Fragments on Drug Discovery. Nature Reviews Drug Discovery, 15(9), 605–619 (2016). View Source

Commercial Purity Benchmarking Among Gem-Dimethyl Pyrazole Aldehyde Regioisomers

The commercially specified minimum purity for 2,2-dimethyl-3-(1-methyl-1H-pyrazol-4-yl)propanal is 95% from at least one verified supplier ; equivalent purity specifications for the closely related 3-yl regioisomer (CAS 1934553-09-9) and the N-ethyl analog (CAS 1997811-76-3) are not consistently reported in vendor catalogs, suggesting variability in synthesis optimization across these analogs. The target compound has a well-defined CAS registry number (1934425-49-6), which facilitates unambiguous procurement, quality control tracking, and regulatory documentation compared to less well-indexed analogs .

Supplier purity specification

Supporting evidence

95% min. purity confirmed (AKSci)

Reduces procurement validation burden

Regioisomer comparator purity unspecified

Evidence Dimension	Supplier-reported minimum purity specification
Target Compound Data	Min. purity: 95% (AKSci, CAS 1934425-49-6)
Comparator Or Baseline	2,2-Dimethyl-3-(1-methyl-1H-pyrazol-3-yl)propanal (CAS 1934553-09-9): purity specification not consistently available from indexed suppliers
Quantified Difference	95% confirmed vs. unspecified for the regioisomer comparator
Conditions	Commercial vendor specification comparison (publicly accessible catalog data)

Why This Matters

A documented purity specification enables scientists to budget for potential additional purification steps and ensures batch-to-batch reproducibility in downstream syntheses, whereas an unspecified purity compels in-house analytical validation before use and introduces procurement risk.

Predicted Lipophilicity Window for CNS Drug Design vs. More Lipophilic Pyrazole Derivatives

The experimental or calculated logP for the target compound is approximately 2.2 based on chemoinformatics database predictions . For CNS drug discovery programs, an optimal logP range of 1–3 is widely recognized as balancing passive permeability with acceptable solubility and reduced off-target promiscuity [1]. The related alcohol derivative (2,2-dimethyl-3-(1-methyl-1H-pyrazol-4-yl)propan-1-ol) has a reported LogP of 0.52 , placing it below this optimal window. The target compound's logP of ~2.2 positions it favorably for CNS penetration, while more elaborate pyrazole derivatives with additional aromatic substituents often exceed logP 4, increasing the risk of poor solubility and high metabolic turnover [1].

Predicted lipophilicity window

Class-level inference

LogP ~2.2 within CNS drug design optimal range (1–3)

May support CNS penetration modeling

In silico prediction; experimental confirmation needed

Evidence Dimension	Predicted/calculated LogP (lipophilicity) relative to CNS drug design optimal range (logP 1–3)
Target Compound Data	LogP ~2.2 (predicted)
Comparator Or Baseline	2,2-Dimethyl-3-(1-methyl-1H-pyrazol-4-yl)propan-1-ol (LogP = 0.52) ; Multi-aryl pyrazole derivatives often exceed LogP 4 [1]
Quantified Difference	LogP 2.2 vs. 0.52 vs. >4.0; target compound lies within CNS optimal window where comparators do not
Conditions	In silico prediction / experimental database values

Why This Matters

For CNS-targeted programs, selecting a building block with a predicted logP already within the 1–3 window minimizes the need for subsequent polarity adjustments during lead optimization, potentially shortening the design-make-test cycle by maintaining favorable physicochemical properties from the initial scaffold.

• [1] Wager, T. T. et al. Defining Desirable Central Nervous System Drug Space through the Alignment of Molecular Properties, in Vitro ADME, and Safety Attributes. ACS Chemical Neuroscience, 1(6), 420–434 (2010). View Source

Optimal Application Domains for 2,2-Dimethyl-3-(1-methyl-1H-pyrazol-4-yl)propanal Based on Structural Differentiation

Conformationally Constrained CNS Lead Optimization Scaffolds

Programs targeting CNS receptors (GPCRs, ion channels, kinases) that require a compact pyrazole-aldehyde building block benefit from this compound's gem-dimethyl conformational bias and predicted LogP of ~2.2 within the optimal CNS drug space [1][2]. The N-methyl cap eliminates an HBD that would otherwise limit brain penetration. The aldehyde handle enables rapid diversification to amines, amides, and heterocycles for SAR expansion [3].

Macrocycle and Conformationally Restricted Inhibitor Synthesis

The Thorpe-Ingold effect conferred by the gem-dimethyl group accelerates cyclization reactions, making this building block particularly suited for the synthesis of macrocyclic inhibitors or stapled peptides where ring-closing efficiency is rate-limiting [1]. The 4-yl substitution on pyrazole provides a defined exit vector for fragment linking and ring-closing metathesis strategies [4].

Fragment-Based Drug Discovery (FBDD) Library Design

With a molecular weight of 166.22 g/mol and 3 rotatable bonds, this compound falls within Rule-of-Three fragment space (MW <300, HBD ≤3, HBA ≤3, clogP ≤3) [2][4]. Its 4-yl attachment pattern offers a distinct vector geometry complementary to 3-yl and 5-yl fragment collections. Sourcing this specific regioisomer expands the 3D diversity of a fragment screening library without introducing additional HBD liability [4].

N-Methylpyrazole Pharmacophore Installation in Agrochemical Discovery

N-Methylpyrazole motifs appear in numerous fungicides and insecticides (e.g., pyraclostrobin, fipronil derivatives). This building block enables direct incorporation of a pre-formed N-methylpyrazole-4-yl unit with a synthetically versatile aldehyde, streamlining the construction of agrochemical screening decks. The gem-dimethyl group may contribute to photostability and metabolic resistance compared to unsubstituted propyl linkers [1].

Application

Selection Property

Validation Focus

CNS-targeted library synthesis

Gem-dimethyl conformational bias; N-Me capping

Cyclization efficiency & LogP verification

Macrocycle construction

Thorpe-Ingold kinetic advantage

Ring-closing yield assessment

Fragment library expansion

Low MW, Rule-of-Three compliance

Exit vector mapping & SAR profiling

Agrochemical scaffold installation

Pre-formed N-methylpyrazole-aldehyde unit

Photostability & metabolic resistance testing

• [1] Jung, M. E. & Piizzi, G. gem-Disubstituent Effect: Theoretical Basis and Synthetic Applications. Chemical Reviews, 105(5), 1735–1766 (2005). View Source
• [2] Wager, T. T. et al. Defining Desirable Central Nervous System Drug Space. ACS Chemical Neuroscience, 1(6), 420–434 (2010). View Source
• [3] Larock, R. C. Comprehensive Organic Transformations, 3rd Edition. Wiley (2018). View Source
• [4] Erlanson, D. A. et al. Twenty Years On: The Impact of Fragments on Drug Discovery. Nature Reviews Drug Discovery, 15(9), 605–619 (2016). View Source